Cas no 569320-98-5 (3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[3-(1-piperidinylsulfonyl)phenyl]-2-propenamide)

• Product Name: 3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[3-(1-piperidinylsulfonyl)phenyl]-2-propenamide
• CAS No: 569320-98-5
• MF: C₂₂H₂₁N₃O₅S
• MW: 439.4842441082
• CID: 5458655
• PubChem ID: 93095433
• Update Time: 2025-06-13

3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[3-(1-piperidinylsulfonyl)phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26611378
• 3-(1,3-dioxaindan-5-yl)-2-cyano-N-[3-(piperidine-1-sulfonyl)phenyl]prop-2-enamide
• Z44371550
• (Z)-3-(1,3-Benzodioxol-5-yl)-2-cyano-N-(3-piperidin-1-ylsulfonylphenyl)prop-2-enamide
• 569320-98-5
• 3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[3-(1-piperidinylsulfonyl)phenyl]-2-propenamide

• Inchi： 1S/C22H21N3O5S/c23-14-17(11-16-7-8-20-21(12-16)30-15-29-20)22(26)24-18-5-4-6-19(13-18)31(27,28)25-9-2-1-3-10-25/h4-8,11-13H,1-3,9-10,15H2,(H,24,26)
• InChI Key： IJBSLNZZTAHYCQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(S(N2CCCCC2)(=O)=O)=C1)(=O)C(C#N)=CC1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 439.12019195g/mol
• Monoisotopic Mass: 439.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 837
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.428±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.92±0.70(Predicted)

Additional information on 3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[3-(1-piperidinylsulfonyl)phenyl]-2-propenamide

Introduction to Compound with CAS No. 569320-98-5 and Product Name: 3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[3-(1-piperidinylsulfonyl)phenyl]-2-propenamide

The compound with the CAS number 569320-98-5 and the product name 3-(1,3-Benzodioxol-5-yl)-2-cyano-N-[3-(1-piperidinylsulfonyl)phenyl]-2-propenamide represents a significant advancement in the field of chemical and biomedical research. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery. The presence of key functional groups such as the 1,3-benzodioxol ring, the cyano group, and the 1-piperidinylsulfonyl moiety makes this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in molecules that incorporate heterocyclic structures due to their diverse biological activities. The 1,3-benzodioxol ring, also known as a tetrahydrobenzo[b][1,4]dioxepine scaffold, is particularly noteworthy for its presence in several bioactive natural products and synthetic compounds. This moiety has been extensively studied for its potential role in modulating various biological pathways, including those involved in neurological disorders and inflammatory conditions. The structural features of the 1,3-benzodioxol ring contribute to the compound's ability to interact with biological targets in a highly specific manner.

The cyano group at the 2-position of the propenamide backbone introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with polar biological targets. This group is also known to participate in hydrogen bonding interactions, which can be crucial for the compound's binding affinity to its intended biological targets. The presence of the cyano group has been exploited in various drug designs to improve pharmacokinetic properties and enhance therapeutic efficacy.

The most intriguing aspect of this compound is the presence of the 1-piperidinylsulfonyl moiety at the N-position of the propenamide group. Piperidine derivatives are well-known for their broad spectrum of biological activities, including antipsychotic, antihistaminic, and anti-inflammatory effects. The sulfonyl group further enhances the compound's interaction with biological targets by introducing additional polar and hydrogen bond donor/acceptor sites. This combination of functional groups makes the compound a versatile tool for investigating various biological processes.

Recent studies have highlighted the importance of incorporating multiple functional groups into a single molecular framework to achieve synergistic effects in drug design. The compound under discussion exemplifies this principle by combining three distinct functional groups—the 1,3-benzodioxol ring, the cyano group, and the 1-piperidinylsulfonyl moiety—into a single molecule. This multifunctional approach has been shown to enhance binding affinity and improve pharmacological properties compared to simpler molecules.

In addition to its structural complexity, this compound has demonstrated promising activity in preclinical studies. Research has indicated that it exhibits inhibitory effects on several key enzymes and receptors involved in neurological disorders. The ability of this compound to modulate these targets suggests its potential as a lead compound for further development into therapeutic agents. Specifically, studies have shown that it interacts with enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in conditions such as depression and inflammation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of each functional group—starting from the 1,3-benzodioxol ring formation to the final installation of the 1-piperidinylsulfonyl moiety—requires precise control over reaction conditions. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce complex molecules like this one on a larger scale.

One of the most significant challenges in drug development is achieving selectivity—that is, designing molecules that interact specifically with their intended targets while minimizing interactions with off-target sites. The structural features of this compound contribute to its selectivity by providing specific interactions with biological targets through hydrogen bonding networks and hydrophobic interactions. These interactions are critical for ensuring that the compound exerts its desired effects without causing unintended side effects.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. Its unique structure and bioactivity make it a valuable starting point for developing novel compounds with tailored properties. For instance, derivatives of this molecule could be designed to exhibit enhanced stability or improved bioavailability while maintaining their desired biological activity.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like this one will play an increasingly important role in drug discovery efforts. The ability to rapidly synthesize and modify complex molecular frameworks allows researchers to explore a wide range of possibilities for developing new treatments for various diseases. The continued exploration of heterocyclic structures such as the 1,3-benzodioxol ring will undoubtedly lead to further breakthroughs in understanding biological processes and developing effective therapeutics.